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Compound of Interest

Compound Name: 2-(1-Methylhydrazino)quinoxaline

Cat. No.: B103667

A comprehensive review of the synthesis, properties, and biological activities of
hydrazinogquinoxaline derivatives for researchers, scientists, and drug development
professionals.

Introduction

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds
that have garnered significant interest in medicinal chemistry due to their diverse and potent
biological activities.[1] The quinoxaline scaffold is a key structural motif in a variety of
pharmacologically active agents with demonstrated antibacterial, antifungal, anticancer, and
anti-inflammatory properties.[1][2] This technical guide focuses on 2-(1-
Methylhydrazino)quinoxaline and provides a comprehensive review of the available literature
on its synthesis, and biological evaluation, with a particular emphasis on related
hydrazinoquinoxaline analogs due to the limited specific data on the title compound.

While direct experimental data for 2-(1-Methylhydrazino)quinoxaline (CAS 16621-55-9) is
scarce in the reviewed literature, this guide will provide a thorough overview of the synthetic
methodologies and biological activities of closely related hydrazinoquinoxaline derivatives. This
information serves as a valuable resource for researchers interested in the design and
development of novel quinoxaline-based therapeutic agents.

Synthesis of Hydrazinoquinoxaline Derivatives
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The synthesis of hydrazinoquinoxaline derivatives typically proceeds through a key
intermediate, often a halo-quinoxaline, which undergoes nucleophilic substitution with
hydrazine or a substituted hydrazine. A general synthetic approach involves the reaction of a 2-
chloroquinoxaline derivative with hydrazine hydrate.

A general workflow for the synthesis of hydrazinoquinoxaline derivatives is depicted below:
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Step 1: Quinoxaline-2,3-dione formation

0-Phenylenediamine Oxalic Acid
Derivative Derivative
i l Step 2: Chlorination
1,4-Dihydroquinoxaline-2,3-dione Chlorinating Agent
Derivative (e.g., POCI3)

l Step 3: Hydrazinolysis

2,3-Dichloroquinoxalin Hydrazine Hydrate or
Derivative Substituted Hydrazine

@

2-Hydrazinoquinoxaline

Derivative

Synthesized Hydrazino-
quinoxaline Derivatives

In Vitro Antimicrobial Screening In Vitro Anticancer Screening
(Bacteria & Fungi) (e.g., NCI-60 Cell Line Panel)

:

Determination of MIC & MBC/MFC Determination of IC50/GI50

Mechanism of Action Studies

(e.g., DNA Gyrase Inhibition)

Lead Compound Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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